![molecular formula C5H4Cl3N3 B8051350 3,5,6-Trichloro-N-methylpyridazin-4-amine](/img/structure/B8051350.png)
3,5,6-Trichloro-N-methylpyridazin-4-amine
Overview
Description
3,5,6-Trichloro-N-methylpyridazin-4-amine is a useful research compound. Its molecular formula is C5H4Cl3N3 and its molecular weight is 212.46 g/mol. The purity is usually 95%.
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Scientific Research Applications
Amination Reactions : 2,4,6-Trichloro-1,3,5-triazine (TCT), a related compound, is used as an efficient reagent for direct nickel-catalyzed amination of phenols. This method allows for the conversion of phenolic compounds into their corresponding anilines under mild conditions (Iranpoor & Panahi, 2014).
Synthesis of Heterocyclic Compounds : A study found that the trichloromethyl moiety can be used as a leaving group in nucleophilic substitutions with various amines, facilitating the synthesis of 4-amino-substituted pyrazolo[1,5-a][1,3,5]triazin-2-amines. Some of these compounds were identified as CGRP receptor antagonists (Lim, Dolzhenko, & Dolzhenko, 2014).
Nucleophilic Substitution Reactions : Research on 2,4,6-Trichloro-1,3,5-triazine (TCT) showed its capacity to undergo sequential nucleophilic substitution reactions with phenol, thiol, and amine. This capacity makes it a versatile reagent in chemical synthesis (Sheyi, Sharma, El‐Faham, de la Torre, & Albericio, 2020).
Synthesis of Pharmaceutical Compounds : A study on novel adrenoceptor antagonists with a tricyclic pyrrolodipyridazine skeleton involved the synthesis of a complex heterocyclic system using derivatives of pyridazinone, indicating the potential of these compounds in pharmaceutical applications (Barlocco et al., 1999).
Antimicrobial Activities : Research into the synthesis of novel 1,2,4-triazole derivatives, which are synthesized from reactions involving various ester ethoxycarbonylhydrazones and primary amines, showed that some of these compounds possess good or moderate antimicrobial activities (Bektaş et al., 2007).
Synthesis of Fluorinated Derivatives : Tri-substituted derivatives of 2,4,6-trichloro-1,3,5-triazine were prepared using various aromatic amines. These fluorinated derivatives have been characterized, indicating potential applications in various fields (Shaihla et al., 1988).
Development of CNS Depressants : Open azaphenothiazines, synthesized from the reaction of 2-amino-3-mercapto-6-methylpyridine and 3-amino-pyridine-2 [1H]-thiones with 4-chloropyrimidines, were found to display central nervous system (CNS) depressant activities. This opens up avenues for the development of new CNS depressant drugs (Okafor et al., 1982).
properties
IUPAC Name |
3,5,6-trichloro-N-methylpyridazin-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl3N3/c1-9-3-2(6)4(7)10-11-5(3)8/h1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTUBBUZYSCOSBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C(=NN=C1Cl)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.46 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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